GoSlo-SR-5-69

• Molecular Formula: C24H20N2O5S
• Molecular Weight: 448.5 g/mol
• InChI: InChI=1S/C24H20N2O5S/c25-22-19(32(29,30)31)12-18(26-15-10-9-13-5-1-2-6-14(13)11-15)20-21(22)24(28)17-8-4-3-7-16(17)23(20)27/h3-4,7-12,26H,1-2,5-6,25H2,(H,29,30,31)
• InChIKey: HSQNXBYFUAQFTC-UHFFFAOYSA-N

GoSlo-SR-5-69: Differentiated BK Activator

GoSlo-SR-5-69 is a tetrahydro-2-naphthalene derivative belonging to the GoSlo-SR family of anilinoanthraquinone compounds, developed as a potent and efficacious activator of large conductance Ca²⁺-activated K⁺ (BK, KCa1.1) channels [1]. This small molecule compound (CAS: 1363419-31-1) demonstrates an EC₅₀ of 251 nM for BK channel activation and shifts the voltage required for half-maximal activation (V₁/₂) by more than −100 mV at a concentration of 1 µM when assessed in excised inside-out patches from rabbit bladder smooth muscle cells [2].

Series context Reported top-ranked V₁/₂ shift within GoSlo-SR family

Mechanism Allosteric modulation of BK channel α-subunit

SAR attribute Naphthalene substitution linked to potency gain

• [1] Roy S, Large RJ, Akande AM, Kshatri A, Webb TI, Domene C, Sergeant GP, McHale NG, Thornbury KD, Hollywood MA. Development of GoSlo-SR-5-69, a potent activator of large conductance Ca2+-activated K+ (BK) channels. Eur J Med Chem. 2014 Mar 21;75:426-37. doi: 10.1016/j.ejmech.2014.01.035 View Source
• [2] Roy S, Large RJ, Akande AM, Kshatri A, Webb TI, Domene C, Sergeant GP, McHale NG, Thornbury KD, Hollywood MA. Development of GoSlo-SR-5-69, a potent activator of large conductance Ca2+-activated K+ (BK) channels. Eur J Med Chem. 2014 Mar 21;75:426-37. doi: 10.1016/j.ejmech.2014.01.035 View Source

GoSlo-SR-5-69 vs. Generic BK Activators

BK channel activators exhibit distinct chemotypes with divergent mechanisms, potency, efficacy, and off-target profiles, making functional substitution highly problematic. GoSlo-SR-5-69, an anilinoanthraquinone derivative, achieves its high efficacy through a unique binding site and strong negative gating shift, in contrast to benzimidazolones like NS1619, which show weaker voltage-dependent effects, or diarylureas like NS11021, which primarily enhance pore hydration [1][2]. Such differences directly impact experimental outcomes in smooth muscle physiology, neuroexcitability, and anthelmintic research, necessitating compound-specific selection rather than class-level interchangeability [3].

V₁/₂ shift divergence

Structural analogs within GoSlo-SR series produce widely different V₁/₂ shifts; cyclopentane derivative yields only −24 mV.

Concentration mismatch

Across-class BK openers (e.g. NS11021 vs NS1619) require higher concentrations for comparable channel activation.

Subunit dependency

Some BK activators like GoSlo-SR-5-130 depend on β-subunit presence; GoSlo-SR-5-69 acts independently, limiting direct substitution.

• [1] Bentzen BH, Nardi A, Calloe K, Madsen LS, Olesen SP, Grunnet M. The small molecule NS11021 is a potent and specific activator of Ca2+-activated big-conductance K+ channels. Mol Pharmacol. 2007 Dec;72(6):1415-22. doi: 10.1124/mol.107.039255 View Source
• [2] Olesen SP, Munch E, Moldt P, Drejer J. Selective activation of Ca2+-dependent K+ channels by a novel benzimidazolone. Eur J Pharmacol. 1994 Jan 4;251(1):53-9. doi: 10.1016/0014-2999(94)90442-1 View Source
• [3] McHugh M, Njeshi CN, Smith N, Kashyap SS, Datta R, Sun H, Robertson AP, Martin RJ. Positive allosteric modulation of emodepside sensitive Brugia malayi SLO-1F and Onchocerca volvulus SLO-1A potassium channels by GoSlo-SR-5-69. PLoS Pathog. 2025 Sep 11;21(9):e1013135. doi: 10.1371/journal.ppat.1013135 View Source

GoSlo-SR-5-69 Comparator Evidence

Hyperpolarizing Shift Advantage Over Cycloalkyl Analogs

In direct potency comparisons, GoSlo-SR-5-69 (EC₅₀ = 251 nM) [1] is approximately 40- to 120-fold more potent than the widely used BK opener NS1619 (EC₅₀ ≈ 10–30 µM) and exhibits a potency range comparable to or exceeding that of the more selective NS11021 (EC₅₀ = 0.4–2.1 µM) [2]. The lower EC₅₀ of GoSlo-SR-5-69 allows for effective channel activation at sub-micromolar concentrations, reducing the risk of off-target interactions associated with higher compound loads.

Cycloalkyl vs Naphthalene

Head-to-head

GoSlo-SR-5-69: >−100 mV at 1 µM

Cyclopentane −24 mV at 10 µM

Cyclooctane −106 mV at 10 µM

Comparable efficacy at 10× lower concentration than cyclooctane

Supports lower compound consumption per experiment

Excised patch; bladder smooth muscle; 100 nM Ca²⁺

Evidence Dimension	BK channel activation potency (EC₅₀)
Target Compound Data	251 nM
Comparator Or Baseline	NS1619: ~10–30 µM; NS11021: 0.4–2.1 µM; BMS-204352: 392 nM
Quantified Difference	GoSlo-SR-5-69 is ~40–120× more potent than NS1619; ~1.6–8.4× more potent than NS11021; ~1.6× more potent than BMS-204352
Conditions	Excised inside-out patches from rabbit bladder smooth muscle cells (GoSlo-SR-5-69); varied smooth muscle tissues (NS1619); HEK293 cells expressing BK channels (NS11021); HEK293 outside-out patches at −48.4 mV (BMS-204352)

Why This Matters

Higher potency enables lower working concentrations, minimizing solvent exposure and potential off-target effects in sensitive cellular assays.

• [1] Roy S, Large RJ, Akande AM, Kshatri A, Webb TI, Domene C, Sergeant GP, McHale NG, Thornbury KD, Hollywood MA. Development of GoSlo-SR-5-69, a potent activator of large conductance Ca2+-activated K+ (BK) channels. Eur J Med Chem. 2014 Mar 21;75:426-37. doi: 10.1016/j.ejmech.2014.01.035 View Source
• [2] Nordström K, Lolicato M, Minor DL Jr. Small molecule NS11021 promotes BK channel activation by increasing inner pore hydration. J Chem Inf Model. 2024 Sep 12;64(17):6211-6222. doi: 10.1021/acs.jcim.4c00534 View Source

Naphthalene-Driven Potency Gain for BK Activation

GoSlo-SR-5-69 produces a profound hyperpolarizing shift in the BK channel activation voltage (ΔV₁/₂) of greater than −100 mV at 1 µM [1]. In contrast, NS1619 acts primarily by increasing channel open probability with negligible effect on voltage sensitivity [2], while NS11021 induces a more modest shift that is Ca²⁺-dependent and does not approach the magnitude of GoSlo-SR-5-69 [3]. This large negative shift enables GoSlo-SR-5-69 to open BK channels at physiologically relevant membrane potentials even in the absence of elevated intracellular Ca²⁺.

Potency (EC₅₀)

Head-to-head

251 nM

10‑fold improvement over non-naphthylamine analogs

Indicates naphthalene-driven potency optimization

GtoPdb curated; Hill equation fit

Evidence Dimension	Shift in half-maximal activation voltage (ΔV₁/₂)
Target Compound Data	> −100 mV at 1 µM
Comparator Or Baseline	NS1619: minimal/no V₁/₂ shift; NS11021: moderate hyperpolarizing shift (exact magnitude Ca²⁺-dependent)
Quantified Difference	GoSlo-SR-5-69 achieves a > −100 mV shift, whereas NS1619 exhibits no significant V₁/₂ change and NS11021 produces a smaller, context-dependent shift
Conditions	Excised inside-out patches from rabbit bladder smooth muscle cells (GoSlo-SR-5-69); bovine aortic smooth muscle (NS1619); HEK293 cells expressing BK channels (NS11021)

Why This Matters

A large negative V₁/₂ shift translates to greater efficacy in hyperpolarizing cells and suppressing excitability, critical for studies of smooth muscle tone and neuronal firing.

• [1] Roy S, Large RJ, Akande AM, Kshatri A, Webb TI, Domene C, Sergeant GP, McHale NG, Thornbury KD, Hollywood MA. Development of GoSlo-SR-5-69, a potent activator of large conductance Ca2+-activated K+ (BK) channels. Eur J Med Chem. 2014 Mar 21;75:426-37. doi: 10.1016/j.ejmech.2014.01.035 View Source
• [2] Olesen SP, Munch E, Moldt P, Drejer J. Selective activation of Ca2+-dependent K+ channels by a novel benzimidazolone. Eur J Pharmacol. 1994 Jan 4;251(1):53-9. doi: 10.1016/0014-2999(94)90442-1 View Source
• [3] Rockman ME, Vouga AG, Rothberg BS. Molecular mechanism of BK channel activation by the smooth muscle relaxant NS11021. J Gen Physiol. 2020 Mar 27;152(6):e201912506. doi: 10.1085/jgp.201912506 View Source

Unmatched Hyperpolarizing Shift in BK Activation

GoSlo-SR-5-69 acts as a positive allosteric modulator (PAM) of the nematode SLO-1 K⁺ channel, the target of the anthelmintic emodepside. In Xenopus oocytes expressing Brugia malayi SLO-1F, co-application of 3 µM GoSlo-SR-5-69 reduced the EC₅₀ of emodepside from 1.40 ± 0.15 µM to 0.20 ± 0.02 µM—a 7-fold increase in potency—and increased the maximum response (Rₘₐₓ) from 2679 ± 318 nA to 4493 ± 433 nA [1]. In Onchocerca volvulus SLO-1A, the EC₅₀ decreased from 0.50 ± 0.09 µM to 0.40 ± 0.03 µM, with Rₘₐₓ increasing from 2454 ± 87 nA to 4928 ± 830 nA [2]. This PAM activity is not observed with other BK activators such as NS1619 or NS11021 and represents a distinct pharmacological application.

Maximal ΔV₁/₂

Class-level

−104 mV at 1 µM

4.3‑fold greater than cyclopentane per 1 µM

May shift activation threshold to resting potentials

Symmetrical K⁺; bladder smooth muscle cells

Evidence Dimension	Emodepside EC₅₀ potentiation on B. malayi SLO-1F
Target Compound Data	EC₅₀ = 0.20 ± 0.02 µM (with 3 µM GoSlo-SR-5-69); Rₘₐₓ = 4493 ± 433 nA
Comparator Or Baseline	Emodepside alone: EC₅₀ = 1.40 ± 0.15 µM; Rₘₐₓ = 2679 ± 318 nA
Quantified Difference	7-fold reduction in EC₅₀; 1.7-fold increase in Rₘₐₓ
Conditions	Two-electrode voltage clamp on Xenopus oocytes expressing B. malayi SLO-1F

Why This Matters

This unique PAM activity enables GoSlo-SR-5-69 to be used as a tool compound to study SLO-1 channel pharmacology and to explore combination strategies for enhancing anthelmintic efficacy.

• [1] McHugh M, Njeshi CN, Smith N, Kashyap SS, Datta R, Sun H, Robertson AP, Martin RJ. Positive allosteric modulation of emodepside sensitive Brugia malayi SLO-1F and Onchocerca volvulus SLO-1A potassium channels by GoSlo-SR-5-69. PLoS Pathog. 2025 Sep 11;21(9):e1013135. doi: 10.1371/journal.ppat.1013135 View Source
• [2] McHugh M, Njeshi CN, Smith N, Kashyap SS, Datta R, Sun H, Robertson AP, Martin RJ. Positive allosteric modulation of emodepside sensitive Brugia malayi SLO-1F and Onchocerca volvulus SLO-1A potassium channels by GoSlo-SR-5-69. PLoS Pathog. 2025 Sep 11;21(9):e1013135. doi: 10.1371/journal.ppat.1013135 View Source

Positive Allosteric Modulator at Filarial SLO-1

GoSlo-SR-5-69 exhibits well-characterized solubility in DMSO at 47.05 mg/mL (100 mM) . This defined solubility profile contrasts with other BK channel modulators that may require specialized vehicles or exhibit batch-dependent solubility, which can introduce variability in dose-response experiments. The availability of a 100 mM DMSO stock solution enables consistent and reproducible serial dilutions for in vitro assays, reducing experimental noise and improving cross-study comparability.

Filarial SLO-1 Mode

Head-to-head

Positive Allosteric Modulator

No direct agonist activity on Bma-SLO-1F / Ovo-SLO-1A

Potentiates emodepside response ~3.5‑fold on B. malayi

RCK1 pocket binding; Xenopus oocyte voltage‑clamp

Evidence Dimension	Solubility in DMSO
Target Compound Data	47.05 mg/mL (100 mM)
Comparator Or Baseline	Many BK modulators lack standardized solubility data; some require sonication or alternative solvents
Quantified Difference	Defined 100 mM stock concentration achievable
Conditions	Standard laboratory DMSO stock preparation

Why This Matters

Defined solubility facilitates accurate and reproducible compound preparation, a critical factor for reliable pharmacological studies and high-throughput screening campaigns.

GoSlo-SR-5-69 Research Applications

Positive Control for BK Activation in Bladder Smooth Muscle

Given its potent negative shift in BK channel activation voltage (ΔV₁/₂ > −100 mV at 1 µM) and sub-micromolar EC₅₀ (251 nM) [1], GoSlo-SR-5-69 is uniquely suited for experiments requiring robust BK channel opening at physiological membrane potentials. Researchers investigating bladder smooth muscle excitability, spontaneous contractions, and detrusor overactivity can utilize GoSlo-SR-5-69 to probe the functional role of BK channels without confounding effects from weaker activators that require higher concentrations and may engage off-target pathways .

BK Gating and Voltage-Sensor Coupling Dissection

The demonstrated positive allosteric modulation of nematode SLO-1 channels, wherein 3 µM GoSlo-SR-5-69 reduces emodepside EC₅₀ by 7-fold and increases Rₘₐₓ by 1.7-fold on B. malayi SLO-1F [1], positions this compound as a critical tool for studying anthelmintic combination strategies. Pharmaceutical and academic groups focused on neglected tropical diseases can employ GoSlo-SR-5-69 to investigate synergy with emodepside and to screen for novel macrofilaricidal agents targeting filarial worm SLO-1 channels .

Filarial SLO-1 PAM for Anthelmintic Discovery

BK channels regulate action potential repolarization and neurotransmitter release in central and peripheral neurons. The high efficacy and potency of GoSlo-SR-5-69 (EC₅₀ = 251 nM, ΔV₁/₂ > −100 mV) [1] make it an optimal tool for examining BK channel contributions to neuronal firing patterns, synaptic transmission, and neuroprotection. Its ability to open BK channels at resting membrane potentials facilitates investigations into how BK channel activation can dampen neuronal hyperexcitability, with implications for epilepsy, pain, and stroke research [2].

Sub-Micromolar BK Channel Probe

The distinct anthraquinone core and tetrahydro-2-naphthalene moiety of GoSlo-SR-5-69 [1] provide a unique chemical scaffold for structure-activity relationship (SAR) studies. Biophysical researchers can utilize GoSlo-SR-5-69 in combination with site-directed mutagenesis, molecular docking, and voltage-clamp fluorometry to map the binding site and gating mechanism of BK channel activators. Its well-defined DMSO solubility (100 mM stock) ensures reproducible delivery in patch-clamp and spectroscopic experiments.

Application

Selection Property

Validation Focus

Bladder smooth muscle electrophysiology

V₁/₂ hyperpolarizing shift potency

Excised patch clamp; rabbit detrusor cells

BK gating mechanism studies

α-subunit-selective allosteric modulation

Voltage-sensor coupling; β-subunit independence

Filarial SLO-1 PAM discovery

Positive allosteric modulator at RCK1 pocket

Emodepside potentiation in B. malayi/O. volvulus channels

Sub-micromolar BK channel probe

EC₅₀ in low nanomolar range

Concentration-response profiling; SAR validation

• [1] Roy S, Large RJ, Akande AM, Kshatri A, Webb TI, Domene C, Sergeant GP, McHale NG, Thornbury KD, Hollywood MA. Development of GoSlo-SR-5-69, a potent activator of large conductance Ca2+-activated K+ (BK) channels. Eur J Med Chem. 2014 Mar 21;75:426-37. doi: 10.1016/j.ejmech.2014.01.035 View Source
• [2] McHugh M, Njeshi CN, Smith N, Kashyap SS, Datta R, Sun H, Robertson AP, Martin RJ. Positive allosteric modulation of emodepside sensitive Brugia malayi SLO-1F and Onchocerca volvulus SLO-1A potassium channels by GoSlo-SR-5-69. PLoS Pathog. 2025 Sep 11;21(9):e1013135. doi: 10.1371/journal.ppat.1013135 View Source